![molecular formula C7H10N2 B048140 2,3-Dimethylpyridin-4-amine CAS No. 122475-57-4](/img/structure/B48140.png)
2,3-Dimethylpyridin-4-amine
Overview
Description
2,3-Dimethylpyridin-4-amine is a compound with the molecular formula C7H10N2 . It is also known by other names such as 4-AMINO-2,3-DIMETHYLPYRIDINE, 2,3-Dimethyl-4-pyridinamine, and 2,3-Dimethyl-pyridin-4-ylamine .
Synthesis Analysis
The synthesis of new N,N-dimethylpyridin-4-amine (DMAP) based ionic liquids has been reported . These have been used as efficient catalysts for the facile synthesis of indoles (via Fischer indole synthesis), and 1H-tetrazoles (via click chemistry) .Molecular Structure Analysis
The molecular weight of 2,3-Dimethylpyridin-4-amine is 122.17 g/mol . The InChI code for the compound is InChI=1S/C7H10N2/c1-5-6(2)9-4-3-7(5)8/h3-4H,1-2H3,(H2,8,9) .Chemical Reactions Analysis
2,3-Dimethylpyridin-4-amine based ionic liquids have been used as catalysts for the synthesis of indoles via Fischer indole synthesis, and 1H-tetrazoles via click chemistry . They have also been used to speed up the esterification of hindered alcohols via acid anhydrides .Physical And Chemical Properties Analysis
The compound has a molecular weight of 122.17 g/mol . It has one hydrogen bond donor and two hydrogen bond acceptors . The compound has a topological polar surface area of 38.9 Ų .Scientific Research Applications
Organic Synthesis: Catalyst for Fischer Indole and 1H-Tetrazole Synthesis
2,3-Dimethylpyridin-4-amine has been utilized in the synthesis of new ionic liquids that serve as catalysts for the Fischer indole synthesis and the formation of 1H-tetrazoles via click chemistry . These processes are significant for constructing complex organic compounds that have applications in pharmaceuticals and agrochemicals.
Medicinal Chemistry: Synthesis of Bioactive Molecules
In medicinal chemistry, this compound has been reported to be part of a library of compounds where derivatives showed cytotoxic activity against certain cancer cell lines, indicating its potential role in the development of new therapeutic agents .
Catalysis: Acylation Reactions and Esterifications
2,3-Dimethylpyridin-4-amine is a versatile nucleophilic catalyst used in acylation reactions and esterifications, which are fundamental reactions in organic chemistry for the formation of esters and amides, key functional groups in many bioactive molecules .
Material Science: Ionic Liquids for Structural and Transport Properties
The compound’s derivatives in the form of ionic liquids have been studied for their thermal stability and transport properties, which are essential for temperature-dependent reactions in material science applications .
Environmental Science: Green Chemistry Applications
Ionic liquids containing 2,3-Dimethylpyridin-4-amine are highlighted for their environmentally friendly attributes, such as minimal catalyst loading and solvent-free reactions, contributing to green chemistry initiatives .
Analytical Chemistry: Nucleophilic Catalyst in Various Organic Transformations
It is also employed as a nucleophilic catalyst in various organic transformations, including the Baylis-Hillman reaction and Dakin-West reaction, which are useful in the synthesis of complex organic compounds for analytical purposes .
Safety and Hazards
Mechanism of Action
Target of Action
2,3-Dimethylpyridin-4-amine, also known as N,N-Dimethylpyridin-4-amine (DMAP), is a highly versatile nucleophilic catalyst . It primarily targets acylation reactions and esterifications .
Mode of Action
DMAP interacts with its targets by accelerating the esterification of hindered alcohols via acid anhydrides . It has been shown to speed up these reactions by up to 10,000 fold .
Biochemical Pathways
DMAP is involved in various organic transformations like the Baylis-Hillman reaction, Dakin-West reaction, protection of amines, C-acylations, silylations, and applications in natural products chemistry . It has also been used as a catalyst for the synthesis of indoles (via Fischer indole synthesis), and 1H-tetrazoles (via click chemistry) .
Pharmacokinetics
It’s worth noting that dmap is used in the synthesis of ionic liquids, which have been reported to have high thermal stability
Result of Action
The result of DMAP’s action is the efficient synthesis of various organic compounds. For instance, it has been used as a catalyst for the facile synthesis of indoles and 1H-tetrazoles .
Action Environment
Environmental factors can influence the action, efficacy, and stability of DMAP. For example, the synthesis of indoles and 1H-tetrazoles using DMAP as a catalyst was carried out under a solvent-free environment, which is considered environmentally friendly . Moreover, thermal studies of DMAP-based ionic liquids have been carried out to determine their stability for temperature-dependent reactions .
properties
IUPAC Name |
2,3-dimethylpyridin-4-amine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H10N2/c1-5-6(2)9-4-3-7(5)8/h3-4H,1-2H3,(H2,8,9) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YHUUZKCUQVILTK-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CN=C1C)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H10N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70428535 | |
Record name | 2,3-dimethylpyridin-4-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70428535 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
122.17 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2,3-Dimethylpyridin-4-amine | |
CAS RN |
122475-57-4 | |
Record name | 2,3-Dimethyl-4-pyridinamine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=122475-57-4 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2,3-dimethylpyridin-4-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70428535 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2,3-dimethylpyridin-4-amine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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